Cas no 94201-02-2 (3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate)

3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate structure
94201-02-2 structure
Product Name:3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate
CAS No:94201-02-2
MF:C16H26O2
MW:250.376445293427
CID:816612
PubChem ID:25076606
Update Time:2025-04-19

3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-methanol,2,4,6-trimethyl-a-(2-methyl-2-propen-1-yl)-,1-acetate
    • [3-methyl-1-(2,4,6-trimethylcyclohex-3-en-1-yl)but-3-enyl] acetate
    • 94201-02-2
    • DTXSID40916151
    • EINECS 303-583-2
    • 3-METHYL-1-(2,4,6-TRIMETHYLCYCLOHEX-3-EN-1-YL)BUT-3-EN-1-YL ACETATE
    • 2,4,6-Trimethyl-alpha-(2-methylallyl)cyclohex-3-ene-1-methyl acetate
    • Inchi: 1S/C16H26O2/c1-10(2)7-15(18-14(6)17)16-12(4)8-11(3)9-13(16)5/h8,12-13,15-16H,1,7,9H2,2-6H3
    • InChI Key: GQXKQCLTSPXTEE-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(CC(=C)C)C1C(C)C=C(C)CC1C

Computed Properties

  • Exact Mass: 250.193280068g/mol
  • Monoisotopic Mass: 250.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.913±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 312.9±21.0 ºC (760 Torr),
  • Flash Point: 95.7±20.4 ºC,
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
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